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Compound of Interest

Compound Name: Acryloyl chloride

Cat. No.: B146887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Acryloyl chloride, also known by synonyms such as 2-propenoyl chloride and acrylic acid

chloride, is a highly reactive organic compound that serves as a critical intermediate in a

multitude of industrial and research applications.[1][2] Its utility stems from the presence of two

highly reactive functional groups: a carbon-carbon double bond and an acyl chloride. This dual

reactivity makes it an essential building block for introducing the acryloyl group into other

molecules, facilitating the synthesis of a wide range of polymers, pharmaceuticals, and

agrochemicals.[3][4] However, its high reactivity also renders it a hazardous material,

necessitating stringent safety protocols for its handling and use.[5][6]

This technical guide provides a comprehensive overview of acryloyl chloride, focusing on its

chemical and physical properties, synthesis protocols, key reactions, and critical safety

procedures relevant to a research and development setting.

Core Chemical and Physical Properties
Acryloyl chloride is a colorless to pale yellow liquid with a pungent, acrid odor.[1][6] It is highly

flammable and reacts violently with water.[5][7] The fundamental properties are summarized in

the tables below.

Table 1: Chemical Identifiers and Formula
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Identifier Value Citations

Chemical Formula C₃H₃ClO [1][2][8][9][10]

Molecular Weight 90.51 g/mol [2][5][7][8][9][10]

IUPAC Name Prop-2-enoyl chloride [2][8]

CAS Number 814-68-6 [2][5][8][9]

Synonyms
2-Propenoyl chloride, Acrylyl

chloride, Acrylic acid chloride
[1][2][8][10]

Table 2: Physical and Chemical Properties

Property Value Citations

Appearance Colorless to pale yellow liquid [2][5][6][9]

Density 1.114 - 1.119 g/mL at 25 °C [2][5][7]

Boiling Point 72 - 76 °C (162 - 169 °F) [2][5][7][11]

Flash Point -4 °C (25 °F) [2]

Reactivity

Reacts violently with water,

alcohols, amines, strong

bases, and oxidizing agents.[5]

[6][7]

Stability

Light-sensitive; can polymerize

upon exposure to air/oxygen.

[5][7] Requires an inhibitor like

MEHQ or hydroquinone for

storage.[7][12]

Synthesis of Acryloyl Chloride
Acryloyl chloride is typically prepared by the chlorination of acrylic acid. Common chlorinating

agents include benzoyl chloride, thionyl chloride, and oxalyl chloride.[2][6][13] The reaction
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must be performed under anhydrous conditions and often includes a polymerization inhibitor.

[12]

This protocol describes a common laboratory-scale synthesis of acryloyl chloride from acrylic

acid and thionyl chloride.[13]

Preparation: Set up a round-bottom flask equipped with a reflux condenser and a dropping

funnel. The entire apparatus must be oven-dried and assembled under an inert atmosphere

(e.g., nitrogen or argon) to exclude moisture. A gas outlet should be connected to a scrubber

containing an aqueous sodium hydroxide solution to neutralize the HCl gas byproduct.[13]

Reagents: Charge the flask with acrylic acid dissolved in a suitable anhydrous solvent, such

as dichloromethane.[13] Add a polymerization inhibitor (e.g., a small amount of

hydroquinone).

Reaction: While stirring the solution, add thionyl chloride (approximately 1 molar equivalent)

dropwise from the dropping funnel. The reaction is exothermic and will generate HCl gas.[13]

Reflux: After the addition is complete, heat the mixture to reflux for 2-4 hours to ensure the

reaction goes to completion.[13]

Purification: After cooling the reaction mixture to room temperature, purify the product by

fractional distillation. First, distill off the solvent (boiling point of dichloromethane is ~40 °C).

Then, carefully distill the acryloyl chloride, collecting the fraction that boils at 72-76 °C.[7]

[13]

Storage: The purified product should be stored in a tightly sealed container with an inhibitor,

under an inert atmosphere, and at refrigerated temperatures (2-8 °C) to prevent degradation

and polymerization.[14][15]
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A simplified workflow for the synthesis of acryloyl chloride.

Chemical Reactivity and Applications
Acryloyl chloride is a versatile reagent primarily used to introduce the acryloyl moiety into

various substrates. Its reactions are characteristic of acid chlorides.[6]

Reaction with Water: It reacts violently with water in a hydrolysis reaction to produce acrylic

acid and hydrochloric acid.[1][2][6]

Reaction with Alcohols: It reacts with alcohols to form acrylate esters, which are important

monomers for polymer synthesis.[2][6][16]

Reaction with Amines: It reacts with amines to form acrylamides, which are precursors to

polyacrylamides used in applications like gel electrophoresis and water treatment.[2][6][16]
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Core reactions of acryloyl chloride with common nucleophiles.

The reactivity of acryloyl chloride makes it indispensable in several high-value sectors.

Pharmaceuticals: It serves as a key building block in the synthesis of complex active

pharmaceutical ingredients (APIs), including certain anti-cancer drugs like Ibrutinib and

Poziotinib.[3][14]

Polymers and Materials Science: It is a fundamental monomer used to produce a wide array

of polymers and copolymers, such as polyacrylates and polyacrylamides.[1][3] These

polymers are essential in the manufacturing of adhesives, coatings, plastics, textiles, and

super-absorbent materials.[1][3][5]

Agrochemicals: The compound is used in the synthesis of various pesticides, herbicides, and

fungicides to support crop protection and yield enhancement.[1][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b146887?utm_src=pdf-body-img
https://www.benchchem.com/product/b146887?utm_src=pdf-body
https://www.benchchem.com/product/b146887?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/the-crucial-role-of-acryloyl-chloride-in-modern-chemical-synthesis
https://exsyncorp.com/
https://cloudsds.com/chemical-hazard-and-safety/acryloyl-chloride-hazards-safety-industrial-uses/
https://www.nbinno.com/article/other-organic-chemicals/the-crucial-role-of-acryloyl-chloride-in-modern-chemical-synthesis
https://cloudsds.com/chemical-hazard-and-safety/acryloyl-chloride-hazards-safety-industrial-uses/
https://www.nbinno.com/article/other-organic-chemicals/the-crucial-role-of-acryloyl-chloride-in-modern-chemical-synthesis
https://www.nbinno.com/?news/gp-acryloyl-chloride-cas-814-68-6-properties-applications-and-safety
https://cloudsds.com/chemical-hazard-and-safety/acryloyl-chloride-hazards-safety-industrial-uses/
https://www.nbinno.com/article/other-organic-chemicals/the-crucial-role-of-acryloyl-chloride-in-modern-chemical-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Chemical

Primary Applications

Specific Products

Acryloyl Chloride

Pharmaceuticals Polymers &
Materials Agrochemicals

Anti-Cancer Drugs
(e.g., Ibrutinib)

Adhesives, Coatings,
Super-absorbents

Pesticides,
Herbicides

Click to download full resolution via product page

Relationship between acryloyl chloride and its key industrial uses.

Safety and Handling Protocols
Acryloyl chloride is a highly hazardous substance that is flammable, corrosive, and acutely

toxic.[1][17] Exposure can cause severe skin and eye burns, and inhalation can be fatal.[5][6]

[17] Strict adherence to safety protocols is mandatory.

Table 3: Hazard Identification
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Hazard Type GHS Statement Citations

Flammability
H225: Highly flammable liquid

and vapour.
[11][17][18]

Corrosivity
H314: Causes severe skin

burns and eye damage.
[11][17][18]

Acute Toxicity H330: Fatal if inhaled. [11][17][18]

Acute Toxicity H302: Harmful if swallowed. [11][18]

Engineering Controls: All work with acryloyl chloride must be conducted in a certified

chemical fume hood to prevent inhalation exposure.[19][20] Ensure that a safety shower and

eyewash station are immediately accessible.[19]

Personal Protective Equipment (PPE): Wear appropriate PPE, including a flame-resistant lab

coat, chemical splash goggles, a face shield, and compatible chemical-resistant gloves

(consult glove manufacturer data for compatibility).[15][17][18][19]

Dispensing and Weighing: Do not weigh acryloyl chloride on an open balance outside of a

fume hood.[20] To measure by mass, first tare a sealable container (e.g., a vial with a

septum cap) on the balance. Inside the fume hood, transfer an approximate amount of the

liquid into the container and seal it securely. Remove the sealed container from the hood,

weigh it, and then return it to the hood to add or remove material as needed to reach the

target mass.[20]

Storage and Incompatibilities: Store in a cool, dry, well-ventilated, and designated corrosives

area, away from heat and ignition sources.[19] Keep containers tightly closed under an inert

atmosphere.[19] It is incompatible with water, alcohols, amines, strong bases, and oxidizing

agents.[5][7]

Spill Response: In case of a small spill inside a fume hood, absorb the material with an inert

absorbent (e.g., vermiculite or sand).[19][21] Place the contaminated material in a sealed,

labeled container for hazardous waste disposal. Do not use combustible materials for

absorption. For larger spills, or any spill outside of a fume hood, evacuate the area

immediately and contact emergency personnel.[15][20]
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First Aid - Eyes: Immediately flush eyes with copious amounts of water for at least 15

minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek

immediate medical attention.[17][19][21]

First Aid - Skin: Immediately remove all contaminated clothing and flush the affected skin

with plenty of water for at least 15 minutes in a safety shower. Seek immediate medical

attention.[17][19][21]

First Aid - Inhalation: Move the victim to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration (do not use mouth-to-mouth). Seek immediate medical

attention.[17][19][21]

First Aid - Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their

mouth with water and have them drink 2-4 cupfuls of water or milk. Seek immediate medical

attention.[21]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.utsi.edu/wp-content/uploads/2021/11/Acryloyl-chloride.pdf
https://kscl.co.in/wp-content/uploads/2020/07/ACRYLOYL-CHLORIDE-MSDS.pdf
https://pim-resources.coleparmer.com/sds/26991.pdf
https://www.utsi.edu/wp-content/uploads/2021/11/Acryloyl-chloride.pdf
https://kscl.co.in/wp-content/uploads/2020/07/ACRYLOYL-CHLORIDE-MSDS.pdf
https://pim-resources.coleparmer.com/sds/26991.pdf
https://www.utsi.edu/wp-content/uploads/2021/11/Acryloyl-chloride.pdf
https://kscl.co.in/wp-content/uploads/2020/07/ACRYLOYL-CHLORIDE-MSDS.pdf
https://pim-resources.coleparmer.com/sds/26991.pdf
https://pim-resources.coleparmer.com/sds/26991.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Occurs

Determine Exposure Type

Skin / Eye Contact

 Skin/Eye

Inhalation

 Inhalation

Use Safety Shower / Eyewash
for at least 15 minutes

Move to Fresh Air.
Provide artificial respiration

if necessary.

Remove Contaminated Clothing

Seek Immediate
Medical Attention

Click to download full resolution via product page

A decision workflow for first aid response to acryloyl chloride exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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